BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
4-Methoxy-2,3,5-trimethylpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxy-2,3,5-trimethylpyridine

Cat. No.: B021643

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-2,3,5-trimethylpyridine is a heterocyclic organic compound that serves as a
crucial building block in the synthesis of various pharmaceutical agents.[1][2] Its primary
application lies in its role as a key intermediate in the production of proton pump inhibitors,
such as omeprazole, which are widely used to reduce stomach acid.[2] A thorough
understanding of its physical properties is essential for its handling, reaction optimization, and
quality control in synthetic chemistry and drug development. This guide provides an in-depth
overview of the core physical properties of 4-Methoxy-2,3,5-trimethylpyridine, detailed
experimental protocols for their determination, and a workflow for these procedures.

Core Physical Properties

The physical characteristics of 4-Methoxy-2,3,5-trimethylpyridine are fundamental to its
application in chemical synthesis. While some sources describe it as a colorless liquid, others
classify it as a solid (powder or crystal), suggesting its melting point is near ambient
temperature.[1]

Data Presentation

The quantitative physical properties of 4-Methoxy-2,3,5-trimethylpyridine are summarized in
the table below for easy reference and comparison.
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Physical Property Value

Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol [3]

Boiling Point 227.2 °C at 760 mmHg[1]

Density 0.972 g/cm?3[1]

Refractive Index 1.496[1]

Physical State Colorless liquid or solid (powder/crystal)[1]

Experimental Protocols

Detailed methodologies for the determination of the key physical properties of 4-Methoxy-
2,3,5-trimethylpyridine are outlined below. These protocols are based on standard laboratory
practices for organic compounds.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor. A simple distillation apparatus can
be used for this determination.[4]

Procedure:

Place approximately 5-10 mL of 4-Methoxy-2,3,5-trimethylpyridine into a round-bottom
flask, and add a few boiling chips.

o Assemble a simple distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor.[4]

e Heat the flask gently.

o Record the temperature at which the liquid consistently condenses on the thermometer and
drips into the collection flask. This stable temperature is the boiling point.[4]
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Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.

Determination of Density

Density is the mass of a substance per unit volume.

Procedure:

Carefully weigh a clean, dry pycnometer (specific gravity bottle) of a known volume.

Fill the pycnometer with 4-Methoxy-2,3,5-trimethylpyridine, ensuring there are no air
bubbles.

Insert the stopper and wipe away any excess liquid.
Weigh the filled pycnometer.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus
mass of empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. An Abbe refractometer is commonly used for this measurement.

Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

Place a few drops of 4-Methoxy-2,3,5-trimethylpyridine onto the prism of the
refractometer.

Close the prism and allow the sample to reach thermal equilibrium with the instrument.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.
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Mandatory Visualization

The following diagram illustrates a standard experimental workflow for the determination of the
physical properties of a liquid organic compound like 4-Methoxy-2,3,5-trimethylpyridine.
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Workflow for Physical Property Determination

Signaling Pathways and Logical Relationships

Currently, there is no direct evidence in the scientific literature to suggest that 4-Methoxy-2,3,5-
trimethylpyridine is directly involved in specific biological signaling pathways. Its primary
significance in the pharmaceutical industry is as a precursor in the multi-step synthesis of
proton pump inhibitors like omeprazole. The synthesis of omeprazole from 2,3,5-
trimethylpyridine N-oxide involves several chemical transformations, including reactions to
introduce the methoxy group and subsequent coupling with a benzimidazole derivative.[5][6][7]
The logical relationship is therefore one of a chemical precursor to a pharmacologically active
agent, rather than a direct participant in a biological cascade. The workflow for the synthesis of
omeprazole, where 4-Methoxy-2,3,5-trimethylpyridine or its derivatives are key
intermediates, is a complex process involving multiple reagents and reaction conditions.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021643#physical-properties-of-4-methoxy-2-3-5-
trimethylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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